5-[(Tert-butylamino)sulfonyl]-2-chloro-4-fluorobenzoic acid

• Molecular Formula: C11H13ClFNO4S
• Molecular Weight: 309.74 g/mol
• IUPAC Name: 5-(tert-butylsulfamoyl)-2-chloro-4-fluorobenzoic acid
• InChI: InChI=1S/C11H13ClFNO4S/c1-11(2,3)14-19(17,18)9-4-6(10(15)16)7(12)5-8(9)13/h4-5,14H,1-3H3,(H,15,16)
• InChI Key: ORFOZIRFUSATRF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=C(C=C(C(=C1)C(=O)O)Cl)F

Description

5-[(Tert-butylamino)sulfonyl]-2-chloro-4-fluorobenzoic acid is a useful research compound. Its molecular formula is C11H13ClFNO4S and its molecular weight is 309.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

tert-Butyl amine (77 mL, 0.7 mol, 10 equiv) was added to 300 mL dioxane at 0° C. Ice chips were added to the flask for several minutes before the addition of 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoic acid (20 g, 73.24 mmol, 1 equiv). Both the internal and external temperature of the reaction was maintained at or below 0° C. for 2 h. The reaction was then concentrated half-way and acidified to pH 2 with 1N HCl. The product was extracted into EtOAc. The organics were dried over Na2SO4, filtered and concentrated down to give 2-chloro-5-{[(1,1-dimethylethyl)amino]sulfonyl}-4-fluorobenzoic acid 883-4a as a brown solid (21 g; 92% yield).